Cas no 14451-00-4 (2-Butenedioic acid(2E)-, iron salt (1:?))

• Product Name: 2-Butenedioic acid(2E)-, iron salt (1:?)
• CAS No: 14451-00-4
• MF: C₁₂H₆Fe₂O₁₂
• MW: 453.858847141266
• CID: 151417
• PubChem ID: 122361458
• Update Time: 2025-04-19

2-Butenedioic acid(2E)-, iron salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2E)-, iron salt (1:?)
• (E)-but-2-enedioate,iron(3+)
• 2-Butenedioic acid (2E)-, iron salt
• 2-Butenedioic acid (E)-, iron salt
• diferric (Z)-but-2-enedioate
• Fumaric acid, iron salt
• Iron fumarate
• Iron(III) Fumarate
• EINECS 238-433-4
• 14451-00-4
• (E)-but-2-enedioate;iron(3+)
• 2-Butenedioic acid(E)-,iron salt

• Inchi： 1S/3C4H4O4.2Fe/c3*5-3(6)1-2-4(7)8;;/h3*1-2H,(H,5,6)(H,7,8);;/q;;;2*+3/p-6/b2-1+;2*2-1-;;
• InChI Key： IMWCPTKSESEZCL-VOOOKCPJSA-H
• SMILES： [Fe+3].[Fe+3].[O-]C(/C=C\C(=O)[O-])=O.[O-]C(/C=C/C(=O)[O-])=O.[O-]C(/C=C\C(=O)[O-])=O

Computed Properties

• Exact Mass: 453.85581
• Monoisotopic Mass: 453.85581
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 241

Experimental Properties

• Density: g/cm3
• Boiling Point: 355.5°Cat760mmHg
• Flash Point: 183°C